Cas no 625407-59-2 (N-(3,5-Dimethoxyphenyl)methylaniline)

• Product Name: N-(3,5-Dimethoxyphenyl)methylaniline
• CAS No: 625407-59-2
• MF: C₁₅H₁₇NO₂
• MW: 243.301
• MDL: MFCD01468696
• CID: 4531503
• PubChem ID: 24124051
• Update Time: 2025-06-08

N-(3,5-Dimethoxyphenyl)methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,5-dimethoxy-N-phenyl-
• N-(3,5-Dimethoxyphenyl)methylaniline

• MDL： MFCD01468696

Additional information on N-(3,5-Dimethoxyphenyl)methylaniline

Professional Introduction to N-(3,5-Dimethoxyphenyl)methylaniline (CAS No. 625407-59-2)

N-(3,5-Dimethoxyphenyl)methylaniline (CAS No. 625407-59-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers and scientists. This compound, characterized by its aromatic ring substituted with methoxy and methyl groups, presents a versatile platform for further chemical modifications and biological evaluations.

The structural motif of N-(3,5-Dimethoxyphenyl)methylaniline is particularly intriguing due to its potential applications in the synthesis of various bioactive molecules. The presence of two methoxy groups at the 3rd and 5th positions of the phenyl ring enhances its reactivity, making it a valuable intermediate in organic synthesis. This feature has been exploited in the development of novel pharmacophores targeting different biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of aromatic amines in drug design. N-(3,5-Dimethoxyphenyl)methylaniline has been studied for its potential role in modulating enzyme activities and receptor interactions. Its structural analogs have shown promise in preclinical studies, particularly in the context of central nervous system (CNS) disorders. The methoxy substituents contribute to the compound's lipophilicity, which is a critical factor in drug absorption and distribution.

In addition to its pharmacological potential, N-(3,5-Dimethoxyphenyl)methylaniline has found applications in materials science. The compound's ability to form stable complexes with metal ions has been explored for the development of novel catalysts and coordination polymers. These materials exhibit interesting electronic and magnetic properties, making them suitable for use in advanced technological applications.

The synthesis of N-(3,5-Dimethoxyphenyl)methylaniline involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize byproduct formation and maximize yield. These methods often involve palladium-catalyzed cross-coupling reactions, which are highly favored for their selectivity and efficiency.

The biological activity of N-(3,5-Dimethoxyphenyl)methylaniline has been extensively evaluated in various cell-based assays. Studies have demonstrated its ability to interact with specific targets, including enzymes and receptors involved in inflammatory responses. The compound's derivatives have shown significant potency in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory processes.

The pharmacokinetic properties of N-(3,5-Dimethoxyphenyl)methylaniline have also been thoroughly investigated. Its absorption, distribution, metabolism, and excretion (ADME) profiles have been characterized using both computational modeling and experimental techniques. These studies have provided valuable insights into optimizing dosing regimens and minimizing potential side effects.

In conclusion, N-(3,5-Dimethoxyphenyl)methylaniline (CAS No. 625407-59-2) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its biological activities and synthetic methodologies continues to evolve, this compound is poised to play a crucial role in the discovery and development of novel therapeutic agents.